Humantenidine

Intestinal Absorption P-glycoprotein Efflux Caco-2 Monolayer
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H22N2O4
Molecular Weight 342.4 g/mol
Cat. No. B15586385
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameHumantenidine
Molecular FormulaC19H22N2O4
Molecular Weight342.4 g/mol
Structural Identifiers
InChIInChI=1S/C19H22N2O4/c1-3-12-15-10-9-25-17(16(15)22)19(8-13(10)20-12)11-6-4-5-7-14(11)21(24-2)18(19)23/h4-7,10,13,15-17,22H,3,8-9H2,1-2H3
InChIKeyFLDAHLDTMBMPJD-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Humantenidine Standard Overview


Humantenidine is a monoterpenoid oxindole alkaloid originally isolated and structurally elucidated from the roots of Gelsemium elegans Benth. (Loganiaceae), a traditional medicinal and highly toxic plant native to East and Southeast Asia [1]. The compound's chemical structure was unambiguously confirmed as a 14-hydroxygelsenicine-type alkaloid through comprehensive spectroscopic analysis (UV, IR, ¹H NMR, ¹³C NMR, and MS) and derivatization studies [1]. As a member of the Gelsemium indole alkaloid family, humantenidine has been identified alongside approximately 120 structurally related alkaloids from this genus, including gelsenicine, humantenine, gelsemine, and koumine [2]. Available through research chemical suppliers at ≥95% purity (CAS: 114027-39-3; molecular weight: 342.39 Da), humantenidine serves as an analytical reference standard for quantifying bioactive and toxic alkaloids in Gelsemium-based herbal materials via HPLC and UPLC-MS/MS methods [3]. Its established identity and availability position humantenidine as a critical tool for distinguishing structure-activity relationships within the humantenine-type and gelsedine-type alkaloid subclasses.

Standard Type High-purity natural product reference standard
Neurobiology Supports NMDA receptor modulation studies
Transport Transporter-mediated drug disposition (efflux) research

Humantenidine Substitution Limitations


Within the Gelsemium alkaloid family, structurally similar compounds exhibit profoundly divergent pharmacological and toxicological profiles that preclude generic substitution. Despite sharing a common oxindole or indole scaffold, individual alkaloids demonstrate distinct affinities for molecular targets, differential membrane transport characteristics, and widely varying cytotoxic potencies [1]. For instance, humantenidine and the highly toxic gelsenicine differ by specific hydroxylation patterns and functional group arrangements, leading to distinct interactions with GABAA receptors and respiratory neurons [2]. Similarly, humantenidine and humantenine, while both classified as humantenine-type alkaloids, display substantially different efflux transporter susceptibility, with humantenidine demonstrating nearly 5-fold greater P-glycoprotein-mediated efflux reduction in the presence of verapamil compared to humantenine [3]. Furthermore, across a panel of nine Gelsemium indole alkaloids tested in parallel cytotoxicity assays, humantenidine exhibited negligible activity (EC₅₀ > 100 µM) whereas other class members showed measurable cytotoxic effects [4]. These quantifiable divergences in pharmacology, toxicology, and transport behavior underscore that substitution of humantenidine with any structurally related analog without experimental validation will yield non-interchangeable and potentially misleading results in biological assays, analytical method development, or toxicological investigations.

Humantenine May underestimate P-gp/BCRP efflux contribution; reported 4.9× lower verapamil sensitivity
Gelsemine / Gelsevirine Predominantly passive diffusion (γ≈1.00); do not model active efflux-dependent toxicity
Other Gelsemium alkaloids C-14 hydroxyl and N-4 oxygen structural specificity may alter transporter interaction

Humantenidine Quantitative Differentiation


P-gp/BCRP-Mediated Intestinal Efflux

In a bidirectional transport study using the Caco-2 cell monolayer model, humantenidine demonstrated a pronounced efflux ratio (γ = Papp_BL→AP / Papp_AP→BL) of 0.41 ± 0.05 under baseline conditions, indicating active efflux transport. Upon co-administration with the P-glycoprotein (P-gp) inhibitor verapamil, the γ value for humantenidine decreased by 43.69% — the largest reduction among the tested Gelsemium alkaloids [1]. In contrast, under identical experimental conditions, the structurally related analog humantenine exhibited a baseline γ value of 0.86 ± 0.09 and showed only an 8.90% reduction in γ value upon verapamil treatment [1]. This differential verapamil sensitivity translates to humantenidine being approximately 4.9-fold more susceptible to P-gp-mediated efflux modulation compared to humantenine in the same assay system.

Efflux Sensitivity
Head-to-head
4.9× greater efflux reduction vs. humantenine (43.69% vs. 8.90% γ reduction by verapamil)
Supports P-gp/BCRP efflux transporter study context
Caco-2 monolayer; γ = Papp BL→AP / AP→BL
Intestinal Absorption P-glycoprotein Efflux Caco-2 Monolayer Verapamil Sensitivity Pharmacokinetics

Gender-Divergent Acute Toxicity

In a systematic evaluation of nine Gelsemium indole alkaloids tested concurrently in KB (human oral epidermoid carcinoma) and P-388 (murine leukemia) cytotoxicity test systems, humantenidine was found to be completely inactive (EC₅₀ > 100 µM in A-431 human epidermoid carcinoma cells assessed by trypan blue exclusion) [1] . This negligible cytotoxicity profile stands in stark contrast to the structurally related but highly toxic analog gelsenicine, which exhibits potent and selective inhibitory effects on ventral respiratory group (VRG) neurons in the medulla and is confirmed as the primary toxic principle in Gelsemium elegans poisoning cases, along with other gelsedine- and humantenine-type alkaloids detected in clinical blood samples from poisoned patients [2].

Acute Toxicity (LD50)
Cross-study comparable
0.071 mg/kg (female) / 0.149 mg/kg (male) in mice
Supports gender-comparative toxicology endpoint context
Intraperitoneal, modified Karber method
Cytotoxicity Cancer Cell Lines EC50 Structure-Activity Relationship Safety Pharmacology

Classification as Most Toxic Member

In the Caco-2 cell monolayer bidirectional transport assay, humantenidine exhibited an apparent permeability coefficient (Papp) in the apical-to-basolateral direction (AP→BL) of 3.14 ± 1.19 × 10⁻⁶ cm/s and in the basolateral-to-apical direction (BL→AP) of 6.17 ± 0.57 × 10⁻⁶ cm/s, yielding a baseline efflux ratio (γ) of 0.41 ± 0.05 [1]. This pronounced efflux behavior classifies humantenidine among the 'most toxic members' of the Gelsemium alkaloid panel, alongside gelsenicine and gelsevirine, all of which demonstrated Papp(AP→BL) values significantly lower than Papp(BL→AP) values (P < 0.05) [1]. In contrast, the prominent analgesic alkaloids gelsemine and koumine exhibited γ values approximating 1.00, indicating passive diffusion without active efflux in the same experimental system [1].

Toxicity Classification
Class-level
Most toxic member (efflux-dependent) vs. analgesic members (passive diffusion)
Reported class-level efflux-based toxicity differentiation
Caco-2 γ >> 1.00 vs. γ≈1.00
Membrane Transport P-glycoprotein Blood-Brain Barrier Intestinal Permeability Drug Disposition

Negative Cytotoxicity in Cancer Screens

Under co-treatment with cyclosporin A, another P-glycoprotein inhibitor, the γ value of humantenidine decreased by 42.32% from baseline efflux levels [1]. In contrast, humantenine exhibited only a 15.07% reduction in γ value under identical cyclosporin A co-administration conditions in the same Caco-2 bidirectional transport assay [1]. This differential sensitivity to cyclosporin A confirms that humantenidine is a more robust P-gp substrate than humantenine, with efflux transport susceptible to multiple structurally distinct P-gp inhibitors including both verapamil and cyclosporin A.

Cytotoxicity Screen
Class-level
Inactive in KB and P-388 cell lines
Supports negative control use in cytotoxicity screening
Pregnane steroids identified as active entities
Cyclosporin A Transporter Inhibition Drug-Drug Interaction Efflux Pump Pharmacology

UPLC-MS/MS Quantitation Method

In a validated HPLC method for simultaneous determination of six major alkaloids in Gelsemium elegans stem samples from 32 different geographic batches, the content of humantenidine ranged from 0.136 to 2.202 mg/g dry weight, representing a 16.2-fold variation across habitats [1]. The analytical method achieved excellent linearity for humantenidine (r = 1.0000) within the range of 1.00-50.06 µg/mL, with average recovery of 93.1%-103.8% and RSD ranging from 2.0% to 2.9% [1]. Comparative analysis across the six quantified alkaloids revealed that humantenidine and gelsenicine exhibited the lowest content ranges (0.136-2.202 mg/g and 0.160-2.025 mg/g, respectively), while humantenine displayed the widest and highest content variation (0.288-4.700 mg/g) [1]. Cluster analysis of the 32 sample batches based on six-alkaloid profiles successfully grouped specimens into six distinct classifications corresponding to geographic origins.

UPLC-MS/MS Method
Supporting evidence
Simultaneous quantification in 6-minute run
Facilitates high-throughput analytical workflow integration
BEH C18, 0.4 mL/min, 40°C, multi-analyte
Phytochemical Analysis Quality Control Geographic Authentication HPLC Quantification Herbal Medicine Standardization

Humantenidine Application Scenarios


P-gp/BCRP Intestinal Disposition Studies

Procure humantenidine when designing bidirectional transport assays requiring a validated P-gp substrate with robust and reproducible efflux behavior. Unlike humantenine (which shows only 8.90% verapamil-sensitive efflux reduction), humantenidine demonstrates 43.69% verapamil-sensitive and 42.32% cyclosporin A-sensitive efflux reduction in Caco-2 monolayers [1], establishing it as a reliable positive control for P-gp inhibition studies. This consistent sensitivity to multiple structurally distinct inhibitors makes humantenidine the preferred choice for validating transporter assay functionality and for drug-drug interaction screening programs.

UPLC-MS/MS Method Development

Select humantenidine as a negative control when investigating the cytotoxic and neurotoxic mechanisms of Gelsemium alkaloids. In direct contrast to gelsenicine, which potently inhibits ventral respiratory group (VRG) neurons and is causally linked to clinical poisoning cases, humantenidine exhibits negligible cytotoxicity (EC₅₀ > 100 µM in A-431 cells) and no activity in KB and P-388 test systems [1] [2]. This inactivity profile makes humantenidine essential for structure-activity relationship studies aimed at identifying the specific hydroxylation patterns and functional groups responsible for Gelsemium alkaloid toxicity.

Gender-Comparative Neurotoxicity Studies

Procure humantenidine as part of a validated six-alkaloid analytical panel for HPLC-based quality control and source authentication of Gelsemium elegans herbal materials. Humantenidine content varies 16.2-fold across geographic origins (0.136-2.202 mg/g), providing a discriminating marker for cluster analysis-based habitat identification [1]. The validated HPLC method (linear range: 1.00-50.06 µg/mL; r = 1.0000; recovery: 93.1%-103.8%; RSD ≤ 2.9%) supports routine quantification in 32-batch comparative studies, enabling procurement decisions based on authenticated alkaloid profiles rather than undefined plant material [1].

Negative Control for Cytotoxicity Screens

Use humantenidine in comparative oral bioavailability and blood-brain barrier penetration studies alongside gelsemine or koumine. The pronounced efflux ratio of humantenidine (γ = 0.41 ± 0.05) contrasts sharply with the passive diffusion behavior (γ ≈ 1.00) exhibited by gelsemine and koumine in the same Caco-2 assay system [1]. This clear transport mechanism dichotomy enables researchers to directly compare the in vivo pharmacokinetic consequences of active efflux versus passive diffusion within a single alkaloid family, providing a controlled experimental framework for predicting oral bioavailability and CNS penetration.

Application
Selection Property
Validation Focus
P-gp/BCRP intestinal disposition studies
High verapamil-sensitive efflux ratio
Transporter-mediated efflux assay context
Gender-comparative neurotoxicity research
Gender-divergent acute toxicity baseline
Neurotoxicity endpoint monitoring in sex-comparative models
UPLC-MS/MS analytical method development
Validated 6-minute multi-analyte method
Analytical workflow integration and QC
Negative control for cytotoxicity screens
Documented inactivity in KB and P-388 cells
Cytotoxicity assay negative control context
Quote Request

Request a Quote for Humantenidine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.